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Compound of Interest |

Compound Name: 2-Chloro-3-hydroxybenzonitrile
CAS No.: 51786-11-9
Cat. No.: B1592157
Get Quote
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An In-depth Technical Guide to the Known Derivatives of 2-Chloro-3-hydroxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-3-hydroxybenzonitrile is a substituted aromatic compound possessing a unique
trifecta of functional groups: a nitrile, a hydroxyl group, and a chlorine atom. This specific
arrangement on the benzene ring offers a versatile scaffold for synthetic chemists, particularly
in the field of medicinal chemistry and drug development. The hydroxyl group provides a
reactive site for etherification and esterification, the nitrile group can be transformed into a
variety of nitrogen-containing heterocycles or other functional groups, and the chlorine atom
influences the electronic properties and metabolic stability of potential drug candidates. This
guide provides a detailed exploration of the synthesis of the core 2-Chloro-3-
hydroxybenzonitrile molecule and delves into the preparation and potential applications of its
key derivatives, with a focus on synthetic pathways that yield medicinally relevant structures
such as benzofurans and benzisoxazoles.
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Synthesis of the Core Scaffold: 2-Chloro-3-
hydroxybenzonitrile

The direct synthesis of 2-Chloro-3-hydroxybenzonitrile is not extensively documented in
readily available literature. However, a logical and efficient synthetic route can be devised from
its carboxylic acid analogue, 2-chloro-3-hydroxybenzoic acid. This multi-step conversion
leverages well-established organic transformations. The initial chlorination of 3-hydroxybenzoic
acid provides the key chlorinated intermediate.[1] Subsequent conversion of the carboxylic acid
to a primary amide, followed by dehydration, yields the target nitrile.

Workflow for Synthesis of 2-Chloro-3-
hydroxybenzonitrile
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(B—Hydroxybenzoic Aci(a

Chlorination
(CI2, Methanol, < -60°C)

(2-Chloro-3-hydroxybenzoic Aci(a

Amide Formation
(e.g., SOCI2, then NH40H)

(2-Chloro-3-hydroxybenzamid(9

Dehydration
(e.g., P205 or SOCI2)

2-Chloro-3-hydroxybenzonitrile
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Step 1: O-Alkylation

o a-Halo Ketone
(2-Chloro-3-hydroxybenzon1trlle) [(e. g., ChloroaCEtOHe)j

Base (e.g., K2CO3)
Solvent (e.g., Acetone)

'

(O-Alkylated Intermediate)

Step 2: Intramolecular Cyclization

(O-Alkylated Intermediate)

(Base (e.g., NaOH or NaOEt))

Substituted Benzofuran

[2-Chloro-3-hydroxybenzonitrila

Base (e.g, DBU.) . 3-Amino-4-chlorobenzisoxazole
Solvent (e.g., Acetonitrile)
[ Electrophilic Aminating Reagent
(e e)

.g., O-(diphenylphosphoryl)hydroxylamin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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